4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-5-imino-1-(oxan-4-ylmethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C17H19N3O2S/c18-16-15(17-19-12-3-1-2-4-14(12)23-17)13(21)10-20(16)9-11-5-7-22-8-6-11/h1-4,11,18,21H,5-10H2
• InChI Key: WPQFFAPPKCLIFT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2CC(=C(C2=N)C3=NC4=CC=CC=C4S3)O

Description

4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol is a useful research compound. Its molecular formula is C17H19N3O2S and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological profile, focusing on its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be summarized as follows:

Property	Value
Molecular Formula	C₁₃H₁₅N₃OS
Molecular Weight	257.34 g/mol
CAS Number	877238-22-7

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. Notably, it has been indicated as a potential inhibitor of the ALK5 receptor , which is involved in the TGF-β signaling pathway. This pathway plays a crucial role in various pathological conditions including cancer and fibrosis.

Enzyme Inhibition

Research indicates that derivatives of benzothiazole, including this compound, exhibit significant inhibition against certain enzymes. For instance, compounds with similar structures have shown inhibitory effects on firefly luciferase (EC 1.13.12.7), which is vital for bioluminescence in organisms such as Photinus pyralis .

Biological Activity Studies

Several studies have evaluated the biological activity of this compound and its derivatives:

• Antitumor Activity :
  • A study demonstrated that related compounds could inhibit ALK5 autophosphorylation with IC₅₀ values in the nanomolar range (e.g., 25 nM) and showed significant tumor growth inhibition in xenograft models .
• Anti-tubercular Activity :
  • Recent advances have highlighted the synthesis of benzothiazole derivatives that exhibit potent activity against Mycobacterium tuberculosis. The newly synthesized compounds were tested for minimum inhibitory concentrations (MIC), revealing promising results .

Case Study 1: ALK5 Inhibition

A specific derivative was tested for its ability to inhibit ALK5 in NIH3T3 cells, yielding an IC₅₀ of 74.6 nM. This compound was administered at a dose of 30 mg/kg orally in a CT26 xenograft model, resulting in significant tumor growth inhibition without notable toxicity .

Case Study 2: Anti-Tubercular Efficacy

In vitro studies conducted on synthesized benzothiazole derivatives demonstrated MIC values ranging from 100 to 250 μg/mL against M. tuberculosis strains, with inhibition percentages reaching up to 99% for some compounds .

Summary of Findings

The biological activity of 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol suggests a multifaceted potential as an inhibitor targeting key pathways involved in disease progression:

Biological Target	Activity Level	Reference
ALK5 Receptor	Potent Inhibitor
Firefly Luciferase	Significant Inhibition
M. tuberculosis	MIC (100–250 μg/mL)

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research has demonstrated that derivatives of benzothiazole, including this compound, exhibit significant antimicrobial properties. Studies indicate that compounds with a benzothiazole moiety can effectively inhibit the growth of various bacterial strains. For instance, derivatives have shown Minimum Inhibitory Concentration (MIC) values ranging from 4 to 20 μmol L$^{-1}$, indicating potent antibacterial activity against Gram-positive bacteria .

Anticancer Properties
The compound has also been investigated for its anticancer potential. In vitro studies have revealed that certain benzothiazole derivatives induce apoptosis in cancer cells. The presence of specific functional groups within the compound enhances its cytotoxicity against various tumor cell lines, with IC$50$ values reflecting strong antitumor activity .

Anti-inflammatory Effects
Benzothiazole derivatives have been noted for their anti-inflammatory properties. Compounds similar to the one have been shown to inhibit pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases .

Material Science

Polymer Chemistry
The structural characteristics of 4-(1,3-benzothiazol-2-yl)-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol make it suitable for incorporation into polymer matrices. Its unique chemical structure can enhance the thermal stability and mechanical properties of polymers when used as an additive .

Fluorescent Materials
Due to its chromophoric nature, the compound can be utilized in the development of fluorescent materials. Such materials are valuable in various applications including sensors and imaging technologies .

Case Study 1: Antimicrobial Efficacy

In a study published in Molecules, researchers synthesized several benzothiazole derivatives and assessed their antimicrobial activities against a panel of bacterial strains. The study concluded that certain modifications to the benzothiazole ring significantly enhanced antimicrobial potency, demonstrating the importance of structural variations in developing effective antimicrobial agents .

Case Study 2: Anticancer Activity

A comprehensive investigation into the anticancer properties of benzothiazole derivatives highlighted their ability to induce cell cycle arrest and apoptosis in cancer cells. The study utilized various cell lines to evaluate cytotoxic effects and found that compounds with specific substituents exhibited enhanced activity compared to standard chemotherapeutics .

Summary Table of Applications

Application Area	Specific Use Cases	Research Findings
Antimicrobial	Inhibition of Gram-positive bacteria	MIC values: 4–20 μmol L$^{-1}$
Anticancer	Induction of apoptosis in cancer cells	IC$50$ values indicating strong cytotoxicity
Anti-inflammatory	Inhibition of pro-inflammatory cytokines	Potential therapeutic applications in inflammation
Material Science	Enhancing polymer properties; fluorescent materials	Improved thermal stability and mechanical properties